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Compound of Interest

Compound Name: Salacetamide

Cat. No.: B1681388

A Note on Terminology: This document provides a comprehensive overview of the
physicochemical properties of Sulfacetamide. The initial request specified "Salacetamide," for
which there is a scarcity of scientific literature. It is presumed that the intended subject of
inquiry was the widely studied sulfonamide antibiotic, Sulfacetamide.

Introduction

Sulfacetamide is a synthetic bacteriostatic antibiotic belonging to the sulfonamide class.[1][2] It
is a competitive inhibitor of the bacterial enzyme dihydropteroate synthase, which is essential
for the synthesis of folic acid.[1][3][4] By blocking this pathway, sulfacetamide prevents the
growth and proliferation of susceptible bacteria. This guide details the core physicochemical
characteristics of Sulfacetamide, offering critical data and methodologies for researchers,
scientists, and professionals in drug development.

Chemical and Physical Properties

The fundamental identifiers and physicochemical properties of Sulfacetamide are summarized
in the tables below. This data is crucial for its formulation, delivery, and understanding its
biological activity.

Table 1: Chemical Identifiers of Sulfacetamide
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Identifier Value Reference
N-[(4-

IUPAC Name aminophenyl)sulfonyllacetamid
e

CAS Number 144-80-9

Chemical Formula CsH10N203S

Molecular Weight 214.24 g/mol

N-Acetylsulfanilamide,
Synonyms Sulphacetamide,

Acetosulfamine

ble 2: Physicochemical ies of Sulf id

Property Value Reference
Melting Point 182-184 °C
pKa 54

. L White or slightly yellow
Physical Description )
crystalline powder

Solubility (Water) Soluble (1:62.5 at 37°C)

Solubility (Organic Solvents) Soluble in alcohol

The sodium salt of sulfacetamide is also commonly used in pharmaceutical formulations due to
its higher aqueous solubility.

Table 3: Properties of Sulfacetamide Sodium
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Property Value Reference

127-56-0 (anhydrous), 6209-

CAS Number

17-2 (monohydrate)
Molecular Formula CsHoN2NaOsS (anhydrous)

] 236.23 g/mol (anhydrous),

Molecular Weight

254.24 g/mol (monohydrate)
Solubility (Water) Freely soluble
Solubility (Ethanol) ~1 mg/mL
Solubility (DMSO) ~15 mg/mL

Solubility (Dimethyl

i ~20 mg/mL
Formamide)

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of
Sulfacetamide are outlined below. These are standard methodologies widely used in
pharmaceutical sciences.

Determination of Melting Point

The melting point of Sulfacetamide can be determined using a standard melting point
apparatus.

Methodology:

A small, dry sample of crystalline Sulfacetamide is packed into a capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.

The temperature is raised at a controlled rate.

The temperature range at which the sample is observed to melt is recorded as the melting
point.
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Determination of pKa (Acid Dissociation Constant)

The pKa of Sulfacetamide can be determined by potentiometric titration.

Methodology:

A standard solution of Sulfacetamide is prepared in water.

The solution is titrated with a standard solution of a strong base (e.g., NaOH).

The pH of the solution is measured after each addition of the titrant using a calibrated pH
meter.

A titration curve (pH vs. volume of titrant) is plotted.

The pKa is determined from the pH at the half-equivalence point.

Determination of Solubility

The solubility of Sulfacetamide in various solvents can be determined by the shake-flask
method.

Methodology:

An excess amount of Sulfacetamide is added to a known volume of the solvent (e.g., water,
ethanol) in a sealed container.

e The mixture is agitated at a constant temperature for a prolonged period (e.g., 24-48 hours)
to ensure equilibrium is reached.

e The saturated solution is filtered to remove any undissolved solid.

e The concentration of Sulfacetamide in the filtrate is determined using a suitable analytical
method, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography
(HPLC).

Mechanism of Action: Inhibition of Folic Acid
Synthesis
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Sulfacetamide exerts its bacteriostatic effect by competitively inhibiting the enzyme
dihydropteroate synthase (DHPS). This enzyme catalyzes the conversion of para-
aminobenzoic acid (PABA) to dihydropteroate, a crucial step in the bacterial synthesis of folic
acid. As humans obtain folic acid from their diet, this pathway is absent in mammalian cells,
providing selective toxicity against susceptible bacteria.

Bacterial Cell
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Sulfacetamide [
il Synthase (DHPS) ~ )—Catalwzes } Dihydropteroate }—» Dihydrofolic Acid H Tetrahydrofolic Acid
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Nucleotide Synthesi
(DNA, RNA)

p-Aminobenzoic Acid (PABA)
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Caption: Mechanism of action of Sulfacetamide.

The diagram above illustrates how Sulfacetamide acts as a competitive inhibitor of
dihydropteroate synthase, thereby blocking the bacterial folic acid synthesis pathway and
inhibiting bacterial growth.

Conclusion

This technical guide provides a detailed summary of the key physicochemical characteristics of
Sulfacetamide. The presented data on its chemical identity, physical properties, and
mechanism of action, along with standardized experimental protocols, serves as a valuable
resource for researchers and professionals in the field of drug development and
pharmaceutical sciences. A thorough understanding of these properties is fundamental for the
effective formulation, quality control, and therapeutic application of this important antibiotic.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1681388?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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